Cas no 1381938-44-8 (3-bromo-5-isopropylpyridin-2-amine)
1381938-44-8 structure
Product Name:3-bromo-5-isopropylpyridin-2-amine
CAS No:1381938-44-8
MF:C8H11BrN2
MW:215.090340852737
CID:2134822
PubChem ID:119020954
Update Time:2024-01-16
3-bromo-5-isopropylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-isopropylpyridin-2-amine
- CID 119020954
- 2-Amino-3-bromo-5-(iso-propyl)pyridine
- 2-Pyridinamine, 3-bromo-5-(1-methylethyl)-
- FT-0727951
- 1381938-44-8
- SCHEMBL21206568
- 3-bromo-5-propan-2-ylpyridin-2-amine
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- Inchi: 1S/C8H11BrN2/c1-5(2)6-3-7(9)8(10)11-4-6/h3-5H,1-2H3,(H2,10,11)
- InChI Key: YEDINTUDFIZHIC-UHFFFAOYSA-N
- SMILES: BrC1=C(N)N=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 214.011
- Monoisotopic Mass: 214.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 2.3
Experimental Properties
- Density: 1.422±0.06 g/cm3(Predicted)
- Boiling Point: 285.0±35.0 °C(Predicted)
- pka: 4.19±0.49(Predicted)
3-bromo-5-isopropylpyridin-2-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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